Cas no 2680803-46-5 (2,4-diethyl 5-{(benzyloxy)carbonylamino}-3-(bromomethyl)thiophene-2,4-dicarboxylate)

• Product Name: 2,4-diethyl 5-{(benzyloxy)carbonylamino}-3-(bromomethyl)thiophene-2,4-dicarboxylate
• CAS No: 2680803-46-5
• MF: C₁₉H₂₀BrNO₆S
• MW: 470.334203720093
• CID: 5624197
• PubChem ID: 165926921
• Update Time: 2025-10-28

2,4-diethyl 5-{(benzyloxy)carbonylamino}-3-(bromomethyl)thiophene-2,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 2680803-46-5
• EN300-28304567
• 2,4-diethyl 5-{[(benzyloxy)carbonyl]amino}-3-(bromomethyl)thiophene-2,4-dicarboxylate
• 2,4-diethyl 5-{(benzyloxy)carbonylamino}-3-(bromomethyl)thiophene-2,4-dicarboxylate

• Inchi： 1S/C19H20BrNO6S/c1-3-25-17(22)14-13(10-20)15(18(23)26-4-2)28-16(14)21-19(24)27-11-12-8-6-5-7-9-12/h5-9H,3-4,10-11H2,1-2H3,(H,21,24)
• InChI Key： DHJHEGVQVVAVLI-UHFFFAOYSA-N
• SMILES： BrCC1=C(C(=O)OCC)SC(=C1C(=O)OCC)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 469.01947g/mol
• Monoisotopic Mass: 469.01947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 11
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 119Ų

Additional information on 2,4-diethyl 5-{(benzyloxy)carbonylamino}-3-(bromomethyl)thiophene-2,4-dicarboxylate

Introduction to 2,4-diethyl 5-{(benzyloxy)carbonylamino}-3-(bromomethyl)thiophene-2,4-dicarboxylate (CAS No. 2680803-46-5)

2,4-diethyl 5-{(benzyloxy)carbonylamino}-3-(bromomethyl)thiophene-2,4-dicarboxylate, with the CAS number 2680803-46-5, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiophene derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the presence of a bromomethyl group and a benzyloxycarbonylamino moiety, make it a valuable candidate for various biochemical and pharmacological studies.

The chemical structure of 2,4-diethyl 5-{(benzyloxy)carbonylamino}-3-(bromomethyl)thiophene-2,4-dicarboxylate is characterized by a thiophene ring substituted with two ethyl groups at the 2 and 4 positions, a bromomethyl group at the 3 position, and an amino group protected by a benzyloxycarbonyl (Cbz) moiety at the 5 position. The combination of these functional groups imparts specific chemical properties and reactivity patterns that are crucial for its potential applications in drug discovery and development.

Recent studies have highlighted the importance of thiophene derivatives in various therapeutic areas. For instance, thiophenes have been shown to exhibit potent anti-inflammatory, antiviral, and anticancer activities. The bromomethyl group in 2,4-diethyl 5-{(benzyloxy)carbonylamino}-3-(bromomethyl)thiophene-2,4-dicarboxylate can serve as a reactive site for further chemical modifications, enabling the synthesis of novel compounds with enhanced biological properties. The benzyloxycarbonyl protecting group ensures the stability of the amino functionality during synthetic transformations and can be selectively removed under mild conditions to generate the free amine.

In the context of drug discovery, 2,4-diethyl 5-{(benzyloxy)carbonylamino}-3-(bromomethyl)thiophene-2,4-dicarboxylate has been explored as a lead compound for the development of new therapeutic agents. Its structural complexity and functional versatility make it an attractive starting point for structure-activity relationship (SAR) studies. Researchers have utilized this compound as a scaffold to design and synthesize analogs with improved pharmacological profiles. For example, modifications at the bromomethyl position have led to compounds with enhanced potency against specific cancer cell lines.

The synthetic route to 2,4-diethyl 5-{(benzyloxy)carbonylamino}-3-(bromomethyl)thiophene-2,4-dicarboxylate involves several key steps. Initially, the thiophene ring is functionalized with the appropriate substituents through electrophilic aromatic substitution reactions. The introduction of the bromomethyl group typically requires selective bromination reactions under controlled conditions. The benzyloxycarbonylation of the amino group is achieved using benzyl chloroformate in the presence of a base. Finally, esterification reactions are performed to introduce the ethyl groups at the 2 and 4 positions.

The physicochemical properties of 2,4-diethyl 5-{(benzyloxy)carbonylamino}-3-(bromomethyl)thiophene-2,4-dicarboxylate have been extensively studied to understand its behavior in different environments. This compound exhibits good solubility in common organic solvents such as dimethyl sulfoxide (DMSO), dichloromethane (DCM), and tetrahydrofuran (THF). Its melting point and boiling point are within ranges typical for similar organic compounds. The presence of multiple functional groups also influences its reactivity and stability under various conditions.

In biological assays, 2,4-diethyl 5-{(benzyloxy)carbonylamino}-3-(bromomethyl)thiophene-2,4-dicarboxylate has demonstrated promising activity against several targets. For instance, it has shown inhibitory effects on enzymes involved in inflammatory pathways and has exhibited cytotoxic activity against cancer cell lines. These findings suggest that this compound could be further optimized for use in treating inflammatory diseases and cancer.

The safety profile of 2,4-diethyl 5-{(benzyloxy)carbonylamino}-3-(bromomethyl)thiophene-2,4-dicarboxylate is an important consideration in its development as a potential therapeutic agent. Preclinical studies have evaluated its toxicity in vitro and in animal models. Results indicate that it exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further clinical evaluation.

In conclusion, 2,4-diethyl 5-{(benzyloxy)carbonylamino}-3-(bromomethyl)thiophene-2,4-dicarboxylate (CAS No. 2680803-46-5) is a multifaceted organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further exploration and optimization as a therapeutic agent. Ongoing research continues to uncover new insights into its properties and applications, contributing to advancements in drug discovery and development.